Cas no 98117-02-3 (2-Methoxy-3-propylbenzoic acid)

2-Methoxy-3-propylbenzoic acid structure
98117-02-3 structure
Product Name:2-Methoxy-3-propylbenzoic acid
CAS No:98117-02-3
MF:C11H14O3
MW:194.227063655853
CID:1993086
PubChem ID:13489353
Update Time:2025-04-21

2-Methoxy-3-propylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-3-propylbenzoic acid
    • DTXSID20542053
    • SCHEMBL9676070
    • 98117-02-3
    • Inchi: 1S/C11H14O3/c1-3-5-8-6-4-7-9(11(12)13)10(8)14-2/h4,6-7H,3,5H2,1-2H3,(H,12,13)
    • InChI Key: QNRDKBXSCGZZFV-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C(=O)O)=CC=CC=1CCC

Computed Properties

  • Exact Mass: 194.094294304Da
  • Monoisotopic Mass: 194.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.5Ų
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